Cas no 174873-76-8 (1-Isoquinolinecarbonylchloride, 8-methyl-)

1-Isoquinolinecarbonylchloride, 8-methyl- structure
174873-76-8 structure
Product Name:1-Isoquinolinecarbonylchloride, 8-methyl-
CAS No:174873-76-8
MF:C11H8ClNO
MW:205.640321731567
CID:111787
PubChem ID:15264485
Update Time:2025-04-18

1-Isoquinolinecarbonylchloride, 8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinecarbonylchloride, 8-methyl-
    • 8-methylisoquinoline-1-carbonyl chloride
    • 1-Isoquinolinecarbonyl chloride, 8-methyl- (9CI)
    • 174873-76-8
    • DTXSID00570672
    • Inchi: 1S/C11H8ClNO/c1-7-3-2-4-8-5-6-13-10(9(7)8)11(12)14/h2-6H,1H3
    • InChI Key: GTICIHOCOPVYSG-UHFFFAOYSA-N
    • SMILES: ClC(C1C2C(C)=CC=CC=2C=CN=1)=O

Computed Properties

  • Exact Mass: 205.02954
  • Monoisotopic Mass: 205.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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